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Compound of Interest

Compound Name: 4-Butoxybenzoic acid

Cat. No.: B073603 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for 4-Butoxybenzoic acid
(CAS No. 1498-96-0), a benzoic acid derivative used as an intermediate in the synthesis of

pharmaceuticals and as a building block in organic chemistry.[1] The following sections detail

its physical and chemical properties, toxicological data, safe handling procedures, and

emergency response protocols to ensure its safe use in a laboratory setting.

Chemical and Physical Properties
4-Butoxybenzoic acid is a white to beige solid powder.[1][2] A summary of its key physical and

chemical properties is presented in Table 1.
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Property Value Source(s)

Molecular Formula C₁₁H₁₄O₃ [3][4][5]

Molecular Weight 194.23 g/mol [2][3]

CAS Number 1498-96-0 [3][4][5]

Synonyms

4-n-Butoxybenzoic acid, p-

Butoxybenzoic acid, Benzoic

acid, 4-butoxy-

[3][4][5]

Appearance Beige powder solid [2]

Melting Point 145 - 150 °C (293 - 302 °F) [2][6]

Boiling Point No information available [2]

Flash Point No information available [2]

Solubility No information available [2]

Toxicological Information
The toxicological profile of 4-Butoxybenzoic acid indicates that it is a skin and eye irritant and

may cause respiratory irritation.[3][7][8] Quantitative toxicological data is summarized in Table

2.
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Endpoint Value Species Method Source(s)

Acute Oral

Toxicity (LD50)
> 2000 mg/kg Rat

OECD Guideline

423 (Acute Toxic

Class Method)

[9]

Acute Dermal

Irritation

Non-irritant

(Score: 0.00)
Rabbit

OECD Guideline

404
[3]

Serious Eye

Damage/Eye

Irritation

Causes serious

eye irritation

(GHS Category

2A)

Not specified Not specified [3][7][10]

Specific Target

Organ Toxicity

(Single

Exposure)

May cause

respiratory

irritation (GHS

Category 3)

Not specified Not specified [3][10]

Experimental Protocols
Detailed methodologies for the key toxicological assessments are based on internationally

recognized OECD guidelines.

This method is a stepwise procedure using a minimum number of animals to obtain sufficient

information on the acute toxicity of a substance for classification.

Principle: The test substance is administered orally to a group of experimental animals

(typically rats) at one of the defined dose levels. The absence or presence of compound-

related mortality in one step determines the next step.

Procedure:

A starting dose is selected from one of four fixed levels (5, 50, 300, or 2000 mg/kg body

weight).

The substance is administered to a group of three animals of a single sex (usually

females).
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Animals are observed for a period of up to 14 days for signs of toxicity and mortality.

Depending on the outcome, the dose for the next group of animals is either increased or

decreased.

The test is concluded when a confident classification of the substance's toxicity can be

made.

This test evaluates the potential of a substance to cause skin irritation or corrosion.

Principle: The test substance is applied to the skin of an animal (typically a rabbit) for a

defined period, and the degree of irritation is assessed.

Procedure:

A small area of the animal's fur is clipped.

0.5 g of the solid test substance is applied to the skin and covered with a gauze patch and

semi-occlusive dressing.

The exposure duration is typically 4 hours.

After the exposure period, the patch is removed, and the skin is cleaned.

The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal. The observations are scored on a scale of 0 to 4.

The mean scores for each effect are calculated to determine the primary irritation index.

This method assesses the potential of a substance to cause eye irritation or damage.

Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of

an animal (typically a rabbit), with the other eye serving as a control.

Procedure:

The test substance is instilled into the lower eyelid of one eye.
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The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24, 48, and 72

hours after application.

Observations are scored based on a standardized scale.

The reversibility of any observed effects is also monitored.

Hazard Identification and Classification
4-Butoxybenzoic acid is classified under the Globally Harmonized System (GHS) with the

following hazard statements:

H315: Causes skin irritation.[3][7]

H319: Causes serious eye irritation.[3][7]

H335: May cause respiratory irritation.[3]

The signal word is Warning.[3][7]

Safe Handling and Storage
Adherence to proper handling and storage procedures is crucial to minimize exposure and

ensure safety.

Handling
Avoid contact with skin and eyes.[2]

Do not breathe dust.[2]

Handle in a well-ventilated place.

Wear suitable protective clothing, gloves, and eye/face protection.

Use non-sparking tools to prevent fire caused by electrostatic discharge.
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Preparation

Handling

Post-Handling

Ensure adequate ventilation

Avoid dust formation

Wear PPE
(Gloves, Goggles, Lab Coat)

Avoid contact with skin and eyes

Do not breathe dust

Wash hands thoroughly

Store in a cool, dry, well-ventilated place

Keep container tightly closed

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 4-Butoxybenzoic Acid.

Storage
Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.
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Store apart from incompatible materials such as strong oxidizing agents.[2]

Emergency Procedures
In case of accidental exposure, immediate and appropriate first aid measures should be taken.

First Aid Measures
Inhalation: Remove the victim to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[7]

Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of

water. Consult a doctor.[7]

Eye Contact: Rinse with pure water for at least 15 minutes. Consult a doctor.[7]

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control

Center immediately.[7]
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Exposure Route

Immediate Actions

Follow-up

Inhalation

Move to fresh air

Skin

Remove contaminated clothing

Eye

Rinse with water for 15+ min

Ingestion

Rinse mouth, do not induce vomiting

Seek medical attention

Area of Protection

Required Equipment

Personal Protective Equipment (PPE)

Eyes Skin Respiratory

Safety goggles with side-shields Chemical-resistant gloves Impervious clothing Full-face respirator (if needed)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. download.basf.com [download.basf.com]

2. catalog.labcorp.com [catalog.labcorp.com]

3. downloads.regulations.gov [downloads.regulations.gov]

4. Acute Dermal Irritation OECD 404 - Altogen Labs [altogenlabs.com]

5. jacvam.go.jp [jacvam.go.jp]

6. In vivo Eye Irritation / Serius Eye Damage Test (OECD 405: 2023). - IVAMI [ivami.com]

7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

8. 4-Butoxybenzoic acid | C11H14O3 | CID 72971 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. download.basf.com [download.basf.com]

10. download.basf.com [download.basf.com]

To cite this document: BenchChem. [In-Depth Technical Guide to the Health and Safety of 4-
Butoxybenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073603#health-and-safety-information-for-4-
butoxybenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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